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Compound of Interest

Compound Name: 1-Hydroxybenzotriazole hydrate

Cat. No.: B020890

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Hydroxybenzotriazole hydrate (HOBt hydrate) is a crucial reagent in organic synthesis,
most notably in peptide chemistry. Its efficacy in minimizing racemization and enhancing
coupling efficiency has made it an indispensable tool in the development of peptide-based
therapeutics and other fine chemicals. This technical guide provides an in-depth overview of
the physical and chemical properties of HOBt hydrate, detailed experimental protocols for its
characterization, and a visualization of its role in peptide bond formation.

Physical and Chemical Properties

1-Hydroxybenzotriazole hydrate is a white to off-white crystalline solid.[1] The commercial
product typically contains water, often as a monohydrate.[2][3] Anhydrous HOBLt is known to be
explosive, hence it is commercially available and handled as the hydrate.[2]

Structural Information
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Property Value
IUPAC Name 1-hydroxybenzotriazole;hydrate[4]
HOBTt hydrate, 1-Hydroxy-1,2,3-benzotriazole
Synonyms
hydrate[5]
CAS Number 123333-53-9[3][4]

Molecular Formula

CeHsNsO - xH20

Molecular Weight 135.12 g/mol (anhydrous basis)[6]
inChi InChl=1S/C6H5N30.H20/c10-9-6-4-2-1-3-
n
5(6)7-8-9;/h1-4,10H;1H2[4][6]
SMILES 0.0Onlnnc2cccecl2[4]

Physicochemical Data

A summary of the key physicochemical properties of 1-Hydroxybenzotriazole hydrate is

presented below.

Property Value
Melting Point 155-159 °C (decomposes)[3]
Boiling Point Decomposes upon heating[3]
Solubility Slightly soluble in water. Soluble in DMF (0.1
g/mL, clear).[6]
pKa 5.65 (in 95% acetonitrile-water)[7]
Flash Point 157 °C[6]
Spectral Data
Infrared (IR) Spectroscopy
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Peak (cm~?) Assighment

~3400-3000 O-H stretch (hydrate and N-OH)
~1600-1450 C=C aromatic ring stretch
~1400-1200 C-N stretch

~1100-1000 N-O stretch

Note: Specific peak values can be found in the referenced spectra.[8][9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR (DMSO-de):[11][12]

Chemical Shift (ppm) Multiplicity Assighment
~7.4-8.2 m Aromatic protons
~11.5 brs N-OH proton
~3.3 s Water (hydrate)

13C NMR:[4][13]

Chemical Shift (ppm) Assignment

~110-145 Aromatic carbons

Note: Specific chemical shifts can be found in the referenced spectra.

Mass Spectrometry (MS)

The mass spectrum of the anhydrous form shows a molecular ion peak corresponding to its
molecular weight.[14][15]
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miz Assignment
135 [M]* (anhydrous)
119 [M-OJ*

91 [M-N20]*

64 [CsHa]*

Experimental Protocols
Determination of Melting Point

This protocol outlines the capillary method for determining the melting point of 1-
Hydroxybenzotriazole hydrate.[5][16][17][18]

Materials:

» 1-Hydroxybenzotriazole hydrate sample

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube setup

Thermometer

Mortar and pestle
Procedure:

o Ensure the 1-Hydroxybenzotriazole hydrate sample is dry and finely powdered using a
mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end on a hard surface.

o Place the capillary tube in the heating block of the melting point apparatus.
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o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point (around 155 °C).

o Decrease the heating rate to 1-2 °C per minute to ensure accurate measurement.
» Record the temperature at which the first drop of liquid appears (T1).
e Record the temperature at which the entire solid has melted (T2).

e The melting point range is reported as T1-T2.

Determination of Solubility

This protocol provides a general method for determining the solubility of 1-
Hydroxybenzotriazole hydrate in a given solvent.[19][20][21][22][23]

Materials:

» 1-Hydroxybenzotriazole hydrate

e Solvent of interest (e.g., water, DMF)

« Vials or test tubes with closures

e Analytical balance

e Shaker or magnetic stirrer

e Temperature-controlled bath

« Filtration or centrifugation equipment

e Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)
Procedure:

¢ Add an excess amount of 1-Hydroxybenzotriazole hydrate to a known volume of the
solvent in a vial.
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o Seal the vial and place it in a temperature-controlled bath set to the desired temperature
(e.g., 25 °C).

» Agitate the mixture using a shaker or magnetic stirrer for a sufficient time to reach equilibrium
(typically 24-48 hours).

 After equilibration, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant, ensuring no solid particles are
transferred. Filtration or centrifugation can be used for separation.

» Dilute the supernatant with a suitable solvent if necessary.

o Quantify the concentration of HOBt hydrate in the diluted solution using a pre-calibrated
analytical method.

o Calculate the solubility from the concentration and dilution factor.

Role in Peptide Synthesis

1-Hydroxybenzotriazole hydrate is a cornerstone additive in carbodiimide-mediated peptide
coupling reactions. Its primary functions are to suppress racemization of the activated amino
acid and to increase the coupling efficiency by converting the O-acylisourea intermediate into a
more reactive and stable HOBt-ester.[1][24][25][26][27]

Peptide Coupling Workflow

The following diagram illustrates a typical workflow for a peptide coupling reaction utilizing
HOBL.
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General Workflow for HOBt-Mediated Peptide Coupling
Activation
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Caption: Workflow of HOBt-mediated peptide coupling.
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Mechanism of Action

The diagram below details the chemical pathway of HOBt's involvement in suppressing
racemization and facilitating amide bond formation.

Mechanism of HOBt in Peptide Coupling
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Caption: HOBt's mechanism in peptide synthesis.
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Safety and Handling

1-Hydroxybenzotriazole hydrate is a flammable solid and can be explosive when dry.[3] It
should be handled with care, avoiding shock, friction, and heat. Appropriate personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn. Store in a tightly
closed container in a cool, dry, and well-ventilated area away from ignition sources.

Conclusion

1-Hydroxybenzotriazole hydrate remains a vital reagent in synthetic chemistry, particularly for
the synthesis of complex peptides. A thorough understanding of its physical and chemical
properties, as outlined in this guide, is essential for its safe and effective use in research and
development. The provided protocols offer a foundation for the characterization and application
of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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